4-Amino-3-bromo-5-iodobenzonitrile
Overview
Description
4-Amino-3-bromo-5-iodobenzonitrile is a chemical compound with the molecular formula C7H4BrIN2 and a molecular weight of 322.93 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for 4-Amino-3-bromo-5-iodobenzonitrile is 1S/C7H4BrIN2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2 . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Synthesis of Fuzed Carbazoles
“4-Amino-3-bromo-5-iodobenzonitrile” can be used as a reactant in the hydroamination-double hydroarylation process for the synthesis of fuzed carbazoles . Carbazoles are a class of organic compounds that are widely used in the pharmaceutical industry and materials science due to their unique chemical properties.
Cycloisomerizations
This compound is also involved in cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates . This process is crucial in the synthesis of various complex organic compounds.
Asymmetric Organocatalytic Condensation
“4-Amino-3-bromo-5-iodobenzonitrile” can be used in asymmetric organocatalytic condensation . This reaction is important in the production of chiral molecules, which are essential in the pharmaceutical industry.
Cycloaddition
This compound is a reactant in cycloaddition reactions . Cycloaddition is a type of chemical reaction that results in the formation of a cyclic product, and it’s a key process in the synthesis of many organic compounds.
Regioselective Aryl C-H Bond Functionalization
“4-Amino-3-bromo-5-iodobenzonitrile” is used in regioselective aryl C-H bond functionalization . This process is a powerful tool in organic synthesis, allowing for the selective modification of specific sites within a molecule.
Synthesis of [Triisopropylsilyl]ethynyl]indole Derivatives
This compound can be used in the synthesis of [triisopropylsilyl]ethynyl]indole derivatives . These derivatives have potential applications in the development of new pharmaceuticals and materials.
Domino Condensation / S-Arylation / Heterocyclization Reactions
“4-Amino-3-bromo-5-iodobenzonitrile” can be involved in domino condensation / S-arylation / heterocyclization reactions . These multi-step reactions are useful in the synthesis of complex organic compounds.
Palladium-Catalyzed Carbonylation
Lastly, this compound can be used in palladium-catalyzed carbonylation of iodoanilines to provide ketoamides in the presence of primary and secondary amines . This reaction is a key step in the synthesis of various amide compounds, which are common in pharmaceuticals and agrochemicals.
Mechanism of Action
Target of Action
It is often used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Biochemical Pathways
It has been involved in reactions such as hydroamination-double hydroarylation for the synthesis of fused carbazoles, cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates, asymmetric organocatalytic condensation and cycloaddition, and regioselective aryl c-h bond functionalization .
Result of Action
Given its use in proteomics research , it may have effects on protein synthesis or function, but further studies are needed to confirm this.
properties
IUPAC Name |
4-amino-3-bromo-5-iodobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIN2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXCXPHSSIDEPDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)N)I)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-bromo-5-iodobenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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